Cas no 1226851-41-7 (2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)

2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine structure
1226851-41-7 structure
Product Name:2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
CAS No:1226851-41-7
MF:C8H11N3S
MW:181.258039712906
CID:2133868
Update Time:2023-08-04

2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
    • 2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
    • Inchi: 1S/C8H11N3S/c1-12-8-10-4-6-2-3-9-5-7(6)11-8/h4,9H,2-3,5H2,1H3
    • InChI Key: IZZLWBRHISLWME-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C2C(CNCC2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Topological Polar Surface Area: 63.1
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